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For Researchers, Scientists, and Drug Development Professionals

Introduction

Tricyclodecane dimethanol diacrylate (TCDDMDA) is a difunctional acrylate monomer
recognized for its unique tricyclic aliphatic structure, which imparts a range of desirable
properties to the polymers derived from it. This technical guide provides a comprehensive
overview of the core fundamental properties of TCDDMDA, its synthesis, polymerization
behavior, and key applications, with a focus on data relevant to research and development.

Chemical and Physical Properties

TCDDMDA is a colorless to pale yellow, clear liquid at room temperature.[1] Its rigid and bulky
tricyclic structure is a key determinant of its physical and chemical characteristics.

Table 1: Physical and Chemical Properties of
Tricyclodecane Dimethanol Diacrylate

© 2025 BenchChem. All rights reserved. 1/10 Tech Support


https://www.benchchem.com/product/b13828086?utm_src=pdf-interest
https://www.benchchem.com/product/b13828086?utm_src=pdf-body
https://patents.google.com/patent/US10767004B1/en
https://www.benchchem.com/product/b13828086?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13828086?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Property Value Reference
Chemical Structure [2][3]
CAS Number 42594-17-2 [2][41[5]
Molecular Formula C18H2404 [2][41[6]
Molecular Weight 304.38 g/mol 2113114171
Density 1.1 g/mL at 25 °C [41[51[61[7]
Boiling Point 396.5 °C at 760 mmHg [4]
Flash Point 192.2 °C (378 °F) [41[6]
Refractive Index n20/D 1.506 [516]1[71[8]
Viscosity 110-160 cps at 25 °C [1]
Melting Point <-80°C
Glass Transition Temperature High (Specific value depends ]
(Ta) on the polymer)
Water Solubility 9.78 mg/L at 20.33 °C [10]

Good solubility in common
Solubility in Organic Solvents organic solvents like ethanol [10]

and acetone.

Synthesis and Reactivity

TCDDMDA is typically synthesized through the esterification of tricyclodecane dimethanol

(TCDDM) with acrylic acid or its derivatives. The precursor, TCDDM, is produced via a two-step

process involving the hydroformylation of dicyclopentadiene (DCPD) to tricyclodecane

dialdehyde, followed by hydrogenation.[11]

The reactivity of TCDDMDA is primarily governed by its two acrylate functional groups, which

readily undergo free-radical polymerization when exposed to an initiator, such as UV light or

heat in the presence of a peroxide.[12] This difunctionality allows it to act as a crosslinking
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agent, forming a three-dimensional polymer network. The bulky tricyclodecane core provides
steric hindrance, which can influence the polymerization rate.[11]

Experimental Protocols

The following are detailed methodologies for determining the key physical properties of
TCDDMDA, based on established ASTM standards.

Determination of Density

The density of TCDDMDA can be determined using a hydrometer, pycnometer, or a digital
density meter according to ASTM D1298.

o Apparatus: Hydrometer, hydrometer cylinder, thermometer, and a constant-temperature bath.

e Procedure:

[e]

The hydrometer cylinder is filled with the TCDDMDA sample.
o The hydrometer is gently lowered into the sample until it floats freely.

o The temperature of the sample is stabilized to the desired measurement temperature
(e.g., 25 °C) using the constant-temperature bath.

o Once the temperature is stable and the hydrometer is stationary, the density reading is
taken at the point where the principal surface of the liquid cuts the hydrometer scale.

o The observed temperature is recorded, and the density reading is corrected to the
reference temperature if necessary.

Determination of Kinematic Viscosity

The kinematic viscosity of TCDDMDA can be measured using a glass capillary viscometer
according to ASTM D445.

o Apparatus: Calibrated glass capillary viscometer (e.g., Ubbelohde type), a constant-
temperature bath, a stopwatch, and a suction bulb.

e Procedure:
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o The viscometer is cleaned with a suitable solvent and dried thoroughly.
o The TCDDMDA sample is filtered to remove any particulate matter.
o The sample is introduced into the viscometer.

o The viscometer is placed in a constant-temperature bath set to the desired temperature
(e.g., 25 °C) and allowed to equilibrate for at least 30 minutes.

o The sample is drawn up through the capillary to a point above the upper timing mark using
the suction bulb.

o The time taken for the liquid meniscus to flow between the upper and lower timing marks
is measured with the stopwatch.

o The measurement is repeated, and the average flow time is used to calculate the
kinematic viscosity by multiplying it by the viscometer calibration constant.

Determination of Flash Point

The flash point of TCDDMDA can be determined using a Pensky-Martens closed-cup tester
following ASTM D93.

o Apparatus: Pensky-Martens closed-cup tester, which includes a test cup, a lid with a shutter
mechanism, a stirrer, a heat source, and an ignition source (gas flame or electric igniter).

e Procedure:
o The sample cup is filled with TCDDMDA to the specified level.

o The lid is placed on the cup, and the assembly is heated at a slow, constant rate while the
sample is continuously stirred.

o At specified temperature intervals, the stirring is stopped, and the ignition source is applied
by opening the shutter.

o The flash point is the lowest temperature at which the application of the ignition source
causes the vapors above the liquid to ignite with a distinct flash inside the cup.
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Determination of Refractive Index

The refractive index of TCDDMDA can be measured using a refractometer according to ASTM
D542.

o Apparatus: A refractometer (e.g., an Abbe refractometer), a light source (typically a sodium
lamp), and a means of temperature control.

e Procedure:

[e]

The refractometer is calibrated using a standard of known refractive index.

o

A few drops of the TCDDMDA sample are placed on the prism of the refractometer.

[¢]

The prisms are closed, and the sample is allowed to come to the desired temperature
(e.g., 20 °C).

[¢]

The light source is positioned, and the refractometer is adjusted until the dividing line
between the light and dark fields is sharp and centered in the crosshairs of the eyepiece.

[¢]

The refractive index is read directly from the instrument's scale.

Visualizations
Structure-Property-Application Relationship of
TCDDMDA

The following diagram illustrates the logical relationship between the chemical structure of
TCDDMDA, its resulting fundamental properties, and its diverse applications.
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Structure-Property-Application Relationship of TCDDMDA

Free-Radical Polymerization Workflow of TCDDMDA

This diagram outlines the key stages of the free-radical polymerization process that TCDDMDA
undergoes.
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Free-Radical Polymerization Workflow of TCDDMDA

Applications

The unique combination of properties derived from its tricyclic structure makes TCDDMDA a
valuable monomer in a variety of high-performance applications.
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o UV-Curable Coatings: Its rapid curing speed, good adhesion, and the chemical resistance it
imparts make it suitable for protective and decorative coatings.[3][13]

» 3D Printing: The low polymerization shrinkage of TCDDMDA is critical for producing
dimensionally accurate and stable 3D printed parts.[12][13]

o Adhesives and Sealants: It enhances the bonding strength and thermal stability of adhesive
formulations.[8][12]

e Dental and Orthopedic Resins: TCDDMDA is used in dental composites and orthopedic
materials due to its biocompatibility, mechanical strength, and wear resistance.[5][13][14]

» Optical Coatings: The high refractive index of polymers containing TCDDMDA makes it a
suitable component for optical coatings and lenses.[5][8][11]

Safety and Toxicology

TCDDMDA is classified as a skin sensitizer and may cause an allergic skin reaction.[15] It is
also considered toxic to aquatic life with long-lasting effects.[16] Appropriate personal
protective equipment, including gloves and eye protection, should be used when handling this
chemical. For detailed safety information, refer to the manufacturer's Safety Data Sheet (SDS).

Table 2: Toxicological Data for Tricyclodecane

Dimethanol Diacrylate

Test Species Route Result Reference

LD50 Rat Oral >2000 mg/kg [15]

LD50 Rat Dermal >2000 mg/kg [15]
Conclusion

Tricyclodecane dimethanol diacrylate is a versatile and high-performance monomer with a
unique set of properties conferred by its rigid, tricyclic aliphatic structure. Its low shrinkage, high
refractive index, and the excellent thermal and mechanical properties of its polymers make it a
key component in advanced materials for a wide range of applications, from industrial coatings
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to biomedical devices. A thorough understanding of its fundamental properties and handling
requirements is essential for its effective and safe use in research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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